1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride

• Molecular Formula: C7H10ClF2N3
• Molecular Weight: 209.62 g/mol
• IUPAC Name: [4-(1,1-difluoroethyl)pyrimidin-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H9F2N3.ClH/c1-7(8,9)5-2-3-11-6(4-10)12-5;/h2-3H,4,10H2,1H3;1H
• InChI Key: RMRPBJRDXISEPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NC=C1)CN)(F)F.Cl

Description

It is characterized by the presence of a pyrimidine ring substituted with a difluoroethyl group and a methanamine group, making it a versatile compound for research and industrial purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride typically involves the reaction of 4-(1,1-difluoroethyl)pyrimidine with methanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups .

Scientific Research Applications

1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of various chemical products and materials

Mechanism of Action

The mechanism of action of 1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-(1,1-Difluoroethyl)pyrimidin-2-ol hydrochloride: Similar structure but with a hydroxyl group instead of a methanamine group.

C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine hydrochloride: Similar structure but with a different substitution pattern on the pyrimidine ring.

Uniqueness

1-[4-(1,1-Difluoroethyl)pyrimidin-2-yl]methanamine hydrochloride is unique due to its specific substitution pattern and the presence of both difluoroethyl and methanamine groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .